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5-Fluoro-3-methyl-1-benzofuran-2-

carboxylic acid

Cat. No.: B1332286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Substituted benzofuran-2-carboxylic acids represent a versatile class of heterocyclic

compounds that have garnered significant attention in medicinal chemistry. Their unique

structural framework serves as a privileged scaffold for the design and development of novel

therapeutic agents with a wide spectrum of biological activities. This technical guide provides

an in-depth overview of the synthesis, biological evaluation, and structure-activity relationships

of these compounds, with a focus on their anticancer, antimicrobial, and anti-inflammatory

properties.

Anticancer Activity
Derivatives of benzofuran-2-carboxylic acid have demonstrated potent cytotoxic effects against

a variety of human cancer cell lines.[1][2] The mechanism of action often involves the induction

of apoptosis and inhibition of key signaling pathways crucial for cancer cell proliferation and

survival.[1][3]

Quantitative Data for Anticancer Activity
The anticancer efficacy of various substituted benzofuran-2-carboxylic acid derivatives is

summarized below. The data highlights the half-maximal inhibitory concentration (IC50)
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required to inhibit the growth of cancer cells.

Compound ID
Substitution
Pattern

Cancer Cell
Line

IC50 (µM) Reference

10d

Amide derivative

with bromo

substitution

MCF-7 (Breast) 2.07 [3][4]

A549 (Lung) 1.504 [4]

10e

Amide derivative

with nitro

substitution

A549 (Lung) 1.04 [4]

12b

Amide derivative

with chloro

substituent on

aryl hydrazide

A549 (Lung) 0.858 [3][4]

3m

N-(4'-

hydroxy)phenyla

mide

ACHN (Renal),

HCT15 (Colon),

MM231 (Breast),

NUGC-3

(Gastric), NCI-

H23 (Lung), PC-

3 (Prostate)

Potent activity at

low micromolar

concentrations

[1][2]

Compound 1

Novel

heterocyclic

derivative

MCF-7 (Breast) 7 [3]

Key Signaling Pathways in Anticancer Activity
The anticancer effects of benzofuran-2-carboxylic acid derivatives are often mediated through

the modulation of critical signaling pathways such as NF-κB and MAPK, which are pivotal in

inflammation and cancer progression.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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